(E)-2-cyano-N-(4-fluorophenyl)-3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-N-(4-fluorophenyl)-3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C17H12FN3O5/c1-26-15-8-10(7-14(16(15)22)21(24)25)6-11(9-19)17(23)20-13-4-2-12(18)3-5-13/h2-8,22H,1H3,(H,20,23)/b11-6+
• InChI Key: AIAUHSYJCBQXCZ-IZZDOVSWSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)[N+](=O)[O-])C=C(C#N)C(=O)NC2=CC=C(C=C2)F
• Isomeric SMILES: COC1=CC(=CC(=C1O)[N+](=O)[O-])/C=C(\C#N)/C(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C17H12FN3O5
• Molecular Weight: 357.29 g/mol

Description

“(E)-2-cyano-N-(4-fluorophenyl)-3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enamide” is a complex organic compound. It contains a cyano group (-CN), a fluorophenyl group (a phenyl ring with a fluorine atom), a hydroxy-methoxy-nitrophenyl group (a phenyl ring with hydroxy, methoxy, and nitro substituents), and an amide group (CONH2).

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. The exact synthesis pathway would depend on the starting materials and the specific conditions under which the reactions are carried out.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. These groups would likely influence the overall shape of the molecule and its physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in the molecule. For example, the cyano group might make the molecule more reactive towards nucleophiles, while the nitro group could potentially make the molecule more acidic.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups could make the compound soluble in polar solvents.

Safety And Hazards

Without specific information, it’s difficult to predict the safety and hazards associated with this compound. However, care should always be taken when handling complex organic compounds, as they can often be harmful or toxic.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity under different conditions, or investigating its biological activity if it’s intended to be a drug.